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Compound of Interest

Compound Name:
Monomethyl auristatin E

intermediate-14

Cat. No.: B15136456 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Monomethyl Auristatin E Intermediate-14

Monomethyl auristatin E (MMAE) is a highly potent cytotoxic agent used in antibody-drug

conjugates (ADCs).[1][2] As a direct precursor in its synthesis, Monomethyl auristatin E
intermediate-14 must be handled with the utmost caution, assuming a similar toxicological

profile to the final active molecule.[3] Adherence to these detailed disposal procedures is

critical for ensuring personnel safety and preventing environmental contamination.

I. Essential Safety Precautions
All handling and disposal of Monomethyl auristatin E intermediate-14 must occur within a

certified chemical fume hood to minimize inhalation risk.[3] Personnel are required to wear

appropriate personal protective equipment (PPE), including a lab coat, double gloves, and

safety goggles.[3]

II. Quantitative Data Summary
While specific quantitative data for Monomethyl auristatin E intermediate-14 is not readily

available, the data for the final product, MMAE, provides a necessary reference for assessing

its potential hazards.
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Property Value Source

CAS Number 1932791-56-4 [4]

Molecular Formula C13H19NO2 [4]

Molecular Weight 221.30 [4]

Appearance White to off-white solid [4]

Storage
4°C, sealed storage, away

from moisture
[4]

Note: The hazard information below is for Monomethyl auristatin E (MMAE) and should be

considered as a proxy for its intermediate.

Hazard Classification (MMAE) GHS Codes

Acute Toxicity, Oral & Inhalation
H300+H330 (Fatal if swallowed or if inhaled)[5]

[6][7]

Germ Cell Mutagenicity H340 (May cause genetic defects)[5][6][7]

Reproductive Toxicity
H360 (May damage fertility or the unborn child)

[5][7]

Specific Target Organ Toxicity H370, H372 (Causes damage to organs)[5][6][7]

Hazardous to the Aquatic Environment
H412 (Harmful to aquatic life with long lasting

effects)[5][6][7]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Monomethyl auristatin E
intermediate-14.

Step 1: Deactivation of Residual Intermediate

Before disposal, it is recommended to deactivate any residual Monomethyl auristatin E
intermediate-14. This can be achieved by chemical degradation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-14.html?locale=ko-KR
https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-14.html?locale=ko-KR
https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-14.html?locale=ko-KR
https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-14.html?locale=ko-KR
https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-14.html?locale=ko-KR
https://file.medchemexpress.com/batch_PDF/HY-15162/Monomethyl-auristatin-E-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16267m.pdf
https://www.sigmaaldrich.com/DE/en/sds/sigma/sml3199?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-15162/Monomethyl-auristatin-E-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16267m.pdf
https://www.sigmaaldrich.com/DE/en/sds/sigma/sml3199?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-15162/Monomethyl-auristatin-E-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/DE/en/sds/sigma/sml3199?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-15162/Monomethyl-auristatin-E-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16267m.pdf
https://www.sigmaaldrich.com/DE/en/sds/sigma/sml3199?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-15162/Monomethyl-auristatin-E-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16267m.pdf
https://www.sigmaaldrich.com/DE/en/sds/sigma/sml3199?userType=undefined
https://www.benchchem.com/product/b15136456?utm_src=pdf-body
https://www.benchchem.com/product/b15136456?utm_src=pdf-body
https://www.benchchem.com/product/b15136456?utm_src=pdf-body
https://www.benchchem.com/product/b15136456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Prepare a deactivating solution, such as a 10% solution of sodium hypochlorite (bleach) or

a 1% solution of potassium permanganate. The choice of deactivating agent and

concentration should be made in consultation with your institution's Environmental Health

and Safety (EHS) department.

In a designated chemical fume hood, slowly add the deactivating solution to the waste

containing the intermediate. Be aware that this reaction may be exothermic.

Allow the mixture to react for a sufficient time to ensure complete deactivation, as

determined by your institution's EHS guidelines.

Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental exposure and to ensure compliant

disposal.

Solid Waste: All solid waste contaminated with the intermediate, including PPE (gloves, lab

coats), disposable labware (pipette tips, vials), and absorbent materials, must be collected in

a designated, clearly labeled "cytotoxic waste" or "highly hazardous chemical waste"

container.[3]

Liquid Waste: All liquid waste, including deactivated solutions and solvent rinses, must be

collected in a separate, properly labeled, and sealed hazardous waste container.[3] Do not

mix this waste with other chemical or biological waste streams unless explicitly permitted by

your EHS department.[3]

Step 3: Final Disposal

The final disposal of all waste contaminated with Monomethyl auristatin E intermediate-14
must be handled by your institution's official hazardous waste management program.

Procedure:

Ensure all waste containers are securely sealed and properly labeled with the contents

and associated hazards.
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Contact your EHS department to schedule a pickup for the hazardous waste.

The generally accepted method for the final destruction of cytotoxic compounds is high-

temperature incineration.[3]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Monomethyl
auristatin E intermediate-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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